Cas no 1533450-22-4 (1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol
• CAS No: 1533450-22-4
• MF: C₆H₈FN₃O₃
• MW: 189.144424438477
• CID: 5833415
• PubChem ID: 23273729
• Update Time: 2025-10-29

1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol
• SCHEMBL15608020
• EN300-1650188
• 1533450-22-4

• Inchi： 1S/C6H8FN3O3/c7-1-5(11)2-9-3-6(8-4-9)10(12)13/h3-5,11H,1-2H2
• InChI Key： TYCWXIREHDRITC-UHFFFAOYSA-N
• SMILES： FCC(CN1C=NC(=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 189.05496929g/mol
• Monoisotopic Mass: 189.05496929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol

Comprehensive Overview of 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol (CAS No. 1533450-22-4): Properties, Applications, and Research Insights

The compound 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol (CAS No. 1533450-22-4) is a fluorinated nitroimidazole derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a fluoro substituent and a nitroimidazole moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in targeted therapies, particularly in the context of antimicrobial and anticancer agents, aligning with the growing demand for novel bioactive compounds.

One of the key advantages of 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol lies in its structural versatility. The presence of the nitro group enhances its electron-accepting properties, while the fluoro atom contributes to improved metabolic stability—a critical factor in drug design. Recent studies highlight its potential as a precursor for radiopharmaceuticals, addressing the rising interest in precision medicine and diagnostic imaging. This aligns with trending searches such as "fluorinated nitroimidazole applications" and "CAS 1533450-22-4 uses," reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 1533450-22-4 serves as a valuable intermediate for constructing complex heterocycles. Its reactivity under mild conditions makes it suitable for green chemistry initiatives, a topic gaining traction among environmentally conscious researchers. Discussions around "sustainable synthesis of nitroimidazoles" and "fluoro-alcohol derivatives in catalysis" further underscore its importance. Analytical techniques like NMR and HPLC are commonly employed to characterize this compound, ensuring high purity for experimental use.

The pharmacological profile of 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol is another area of active investigation. Preliminary data suggest interactions with hypoxia-related pathways, resonating with searches for "nitroimidazole hypoxia markers." Its potential as a probe for studying tumor microenvironments has also been explored, tapping into the oncology research boom. These attributes position it as a compound bridging diagnostic and therapeutic applications—an emerging paradigm in biomedicine.

In material science, derivatives of CAS 1533450-22-4 have shown promise in polymer modification due to their polar functional groups. This connects to industrial queries like "nitroimidazole-based polymers" and "fluorinated building blocks for materials." The compound’s stability under physiological conditions further expands its utility in biomedical coatings, a sector experiencing rapid growth with advancements in medical device technology.

Safety and handling protocols for 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol adhere to standard laboratory practices, with emphasis on proper ventilation and PPE. While not classified as high-risk, its nitroimidazole component warrants careful storage away from reducing agents. This practical information addresses frequently asked questions about "handling fluorinated nitroimidazoles" in research settings.

Future directions for 1533450-22-4 research may include structure-activity relationship (SAR) studies to optimize its bioactive properties. The integration of computational chemistry tools, such as molecular docking simulations, could accelerate its development—a trend mirrored in searches for "AI in nitroimidazole drug design." Collaborations between academia and industry will likely drive innovations, particularly in repurposing existing nitroimidazole frameworks for new applications.

In summary, 1-fluoro-3-(4-nitro-1H-imidazol-1-yl)propan-2-ol represents a multifaceted compound with cross-disciplinary relevance. Its dual functionality as a fluorinated and nitro-containing entity offers unique opportunities in drug development, materials engineering, and diagnostic research. As scientific inquiries evolve toward personalized medicine and sustainable chemistry, this compound’s versatility ensures its continued prominence in peer-reviewed studies and industrial applications alike.